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Cat. No.: B15622910

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enduracidin B is a lipoglycopeptide antibiotic belonging to the enduracidin family, which also
includes enduracidin A. These antibiotics are produced by Streptomyces fungicidicus. The
commercial product, enramycin, is a mixture of enduracidins A and B. Enduracidins exhibit
potent bactericidal activity primarily against Gram-positive bacteria.[1][2] Their mechanism of
action involves the inhibition of peptidoglycan biosynthesis by binding to Lipid Il, a critical
precursor in the bacterial cell wall synthesis pathway.[1][2] This mode of action is distinct from
many other classes of antibiotics, suggesting a low potential for cross-resistance.

These application notes provide detailed protocols for determining the in vitro antimicrobial
susceptibility of Gram-positive bacteria to Enduracidin B using standard methods, including
broth microdilution, agar dilution, and disk diffusion. Given the lipophilic nature of Enduracidin
B, special considerations, such as the potential for nonspecific binding to plastic surfaces, are
addressed in the protocols.

Mechanism of Action: Inhibition of Peptidoglycan
Synthesis

Enduracidin B targets the transglycosylation step of peptidoglycan synthesis, a crucial
process for maintaining the integrity of the bacterial cell wall.
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Prepare Enduracidin B Prepare CAMHB with
stock solution in DMSO 0.002% Polysorbate 80

nduracidin B in the microtiter plat to 0.5 McFarland standard

l l

Dilute inoculum and add
to wells (final conc. ~5x10"5 CFU/mL)

( Perform serial dilutions of ) Prepare bacterial inoculum)
E e

Incubate at 35°C
for 16-20 hours

Read MIC as the lowest concentration
with no visible growth
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stock solution cool to 45-50°C

i l

Add appropriate volume of
Enduracidin B to agar for desired concentrations

:

( Pour antibiotic-containing ) Prepare bacterial inoculum)
a

Prepare Enduracidin Ej (Prepare molten MHA and)

gar into petri dishes and let solidify to 0.5 McFarland standard

'

Spot-inoculate the agar surface
with the bacterial suspension

Incubate at 35°C
for 16-20 hours

i

(Read MIC as the lowest concentration)

that inhibits visible growth
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Prepare bacterial inoculum
to 0.5 McFarland standard

Swab the entire surface of an
MHA plate with the inoculum

:

Gseptically apply an Enduracidin B)

disk to the agar surface

Incubate at 35°C
for 16-18 hours

Measure the diameter of the
zone of inhibition in millimeters

Interpret results based on
pre-defined zone diameter breakpoints
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Evaluation of Apramycin Activity Against Methicillin-Resistant, Methicillin-Sensitive, and
Vancomycin-Intermediate Staphylococcus aureus Clinical Isolates - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15622910?utm_src=pdf-body-img
https://www.benchchem.com/product/b15622910?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6131043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6131043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6131043/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 2. Anti-microbial activities of enduracidin (enramycin) in vitro and in vivo - PubMed
[pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Application Notes and Protocols for Enduracidin B In
Vitro Antimicrobial Susceptibility Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622910#enduracidin-b-in-vitro-antimicrobial-
susceptibility-testing-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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